The relative viscosities of solutions of sodium and potassium chlorides and bromides in N-methylformamide at 25, 35, and 45°
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000212
Abstract
The relative viscosities of solutions of sodium and potassium chlorides and bromides in N-methylformamide have been determined at 25, 35, and 45°. Values of the coefficients A, B, and D in the extended Jones–Dole equation ηr= 1 +Ac½+Bc+Dc2, have been obtained after applying a solvent correction. The A-values are in fair agreement with those predicted from the interionic-attraction theory. The B-values are all positive, are additive for single ions, and decrease with increase in temperature. A comparison of the B-values with those for electrolytes in other organic solvents and in water allows a tentative general interpretation of the trends in these values from solvent to solvent to be made.
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